2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(2-fluoro-4-methylphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H12FN.ClH/c1-7-2-3-8(4-5-11)9(10)6-7;/h2-3,6H,4-5,11H2,1H3;1H
• InChI Key: CUGVVBILTQMMBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CCN)F.Cl
• Molecular Formula: C9H13ClFN
• Molecular Weight: 189.66 g/mol

Description

2-(2-Fluoro-4-methylphenyl)ethan-1-amine hydrochloride, also known as FMPA hydrochloride, is a water-soluble compound that is used as a reagent in organic synthesis. It is a white solid that is slightly soluble in water and is soluble in organic solvents such as methanol, ethanol, and acetonitrile. FMPA hydrochloride is a highly versatile compound that has been used in a variety of scientific applications, ranging from drug synthesis to biochemical and physiological research.

Mechanism of Action

2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride has been used to study the mechanism of action of drugs. It has been shown to interact with a variety of proteins and enzymes, leading to changes in their structure and function. For example, 2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride has been shown to inhibit the enzyme acetylcholinesterase, leading to an increase in the concentration of acetylcholine in the brain. This can lead to increased alertness and memory formation.
Biochemical and Physiological Effects
2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride has also been used to study the biochemical and physiological effects of drugs. For example, it has been used to study the effects of drugs on the neurotransmitter systems in the brain. It has been shown to interact with a variety of neurotransmitter receptors, leading to changes in their activity. This can lead to changes in behavior, mood, and other physiological processes.

Advantages and Limitations for Lab Experiments

2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride has several advantages for lab experiments. It is water-soluble, making it easy to handle and store. It is also highly versatile and can be used in a variety of scientific applications. However, there are some limitations to using 2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride in lab experiments. It is not very stable and can easily decompose when exposed to light or heat. It is also not very soluble in water, so it may not be suitable for some experiments.

Future Directions

There are a variety of potential future directions for the use of 2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride. It could be used to study the effects of drugs on other types of cells and tissues, such as immune cells and cancer cells. It could also be used to study the effects of drugs on the metabolism of cells. In addition, it could be used to study the effects of drugs on the development and behavior of animals. Finally, it could be used to study the effects of drugs on the environment, such as their effects on air and water quality.

Synthesis Methods

2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride can be synthesized using a variety of methods. One method is to react 2-fluoro-4-methylphenylacetic acid with hydrochloric acid, followed by the addition of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of 2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride as a white solid. Another method is to react 2-fluoro-4-methylphenylacetic acid with an acid chloride, such as thionyl chloride, followed by the addition of a base. This reaction also produces 2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride as a white solid.

Scientific Research Applications

2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis for the synthesis of drugs and other compounds. It has also been used to study the mechanism of action of drugs, as well as the biochemical and physiological effects of drugs. In addition, 2-(2-fluoro-4-methylphenyl)ethan-1-amine hydrochloride hydrochloride has been used to study the structure and function of proteins, enzymes, and other biological molecules.